rac-(1R,2R)-2-(fluoromethyl)-N-phenylcyclopropane-1-carboxamide, trans
Overview
Description
Rac-(1R,2R)-2-(fluoromethyl)-N-phenylcyclopropane-1-carboxamide, trans (FPC) is a fluorinated cyclopropane carboxamide that has been widely used in the fields of synthetic organic chemistry and biochemistry. FPC is a versatile compound that can be used in a variety of ways, including as a synthetic intermediate, a catalyst, and a reagent. FPC has also been used in the design of novel drugs and as a tool to study the effects of fluorinated compounds on biological systems.
Scientific Research Applications
Rac-(1R,2R)-2-(fluoromethyl)-N-phenylcyclopropane-1-carboxamide, trans has been used in a variety of scientific research applications, including drug design and the study of fluorinated compounds. rac-(1R,2R)-2-(fluoromethyl)-N-phenylcyclopropane-1-carboxamide, trans has been used in the design of novel drugs, such as the anti-inflammatory drug flupirtine. In addition, rac-(1R,2R)-2-(fluoromethyl)-N-phenylcyclopropane-1-carboxamide, trans has been used to study the effects of fluorinated compounds on biological systems, such as the effects of fluorinated cyclopropanes on the activity of enzymes. rac-(1R,2R)-2-(fluoromethyl)-N-phenylcyclopropane-1-carboxamide, trans has also been used as a tool to study the mechanisms of action of drugs, such as the mechanism of action of the anti-cancer drug cisplatin.
Mechanism of Action
Rac-(1R,2R)-2-(fluoromethyl)-N-phenylcyclopropane-1-carboxamide, trans is a fluorinated cyclopropane carboxamide that can act as a catalyst or reagent in a variety of biochemical and physiological processes. rac-(1R,2R)-2-(fluoromethyl)-N-phenylcyclopropane-1-carboxamide, trans has been shown to act as an inhibitor of enzymes, such as the enzyme phospholipase A2. rac-(1R,2R)-2-(fluoromethyl)-N-phenylcyclopropane-1-carboxamide, trans can also act as a modulator of signal transduction pathways, such as the MAPK/ERK pathway. In addition, rac-(1R,2R)-2-(fluoromethyl)-N-phenylcyclopropane-1-carboxamide, trans has been shown to interact with proteins, such as the protein kinase C.
Biochemical and Physiological Effects
rac-(1R,2R)-2-(fluoromethyl)-N-phenylcyclopropane-1-carboxamide, trans has been shown to have a variety of biochemical and physiological effects. rac-(1R,2R)-2-(fluoromethyl)-N-phenylcyclopropane-1-carboxamide, trans has been shown to inhibit the activity of enzymes, such as phospholipase A2, and to modulate signal transduction pathways, such as the MAPK/ERK pathway. In addition, rac-(1R,2R)-2-(fluoromethyl)-N-phenylcyclopropane-1-carboxamide, trans has been shown to interact with proteins, such as the protein kinase C. rac-(1R,2R)-2-(fluoromethyl)-N-phenylcyclopropane-1-carboxamide, trans has also been shown to have anti-inflammatory effects and to inhibit the growth of cancer cells.
Advantages and Limitations for Lab Experiments
Rac-(1R,2R)-2-(fluoromethyl)-N-phenylcyclopropane-1-carboxamide, trans is a versatile compound that can be used in a variety of lab experiments. rac-(1R,2R)-2-(fluoromethyl)-N-phenylcyclopropane-1-carboxamide, trans is a stable compound that is easy to synthesize and can be stored for long periods of time. In addition, rac-(1R,2R)-2-(fluoromethyl)-N-phenylcyclopropane-1-carboxamide, trans is a relatively non-toxic compound that is safe to use in a variety of lab experiments. However, rac-(1R,2R)-2-(fluoromethyl)-N-phenylcyclopropane-1-carboxamide, trans is a relatively expensive compound and is not widely available.
Future Directions
Rac-(1R,2R)-2-(fluoromethyl)-N-phenylcyclopropane-1-carboxamide, trans is a versatile compound with a variety of potential applications. rac-(1R,2R)-2-(fluoromethyl)-N-phenylcyclopropane-1-carboxamide, trans has been used in the design of novel drugs and as a tool to study the effects of fluorinated compounds on biological systems. In the future, rac-(1R,2R)-2-(fluoromethyl)-N-phenylcyclopropane-1-carboxamide, trans could be used to study the effects of fluorinated compounds on other biological systems, such as the immune system. In addition, rac-(1R,2R)-2-(fluoromethyl)-N-phenylcyclopropane-1-carboxamide, trans could be used to study the mechanisms of action of drugs, such as the mechanism of action of the anti-cancer drug cisplatin. rac-(1R,2R)-2-(fluoromethyl)-N-phenylcyclopropane-1-carboxamide, trans could also be used to design novel drugs that target specific biological pathways, such as the MAPK/ERK pathway. Finally, rac-(1R,2R)-2-(fluoromethyl)-N-phenylcyclopropane-1-carboxamide, trans could be used to develop new methods for synthesizing fluorinated compounds, such as the N-alkylation of cyclopropane carboxylic acids.
Synthesis Methods
Rac-(1R,2R)-2-(fluoromethyl)-N-phenylcyclopropane-1-carboxamide, trans can be synthesized from a variety of starting materials, including cyclopropane carboxylic acids, hydroxy-substituted cyclopropanes, and aldehydes. The most common method for synthesizing rac-(1R,2R)-2-(fluoromethyl)-N-phenylcyclopropane-1-carboxamide, trans is the N-alkylation of cyclopropane carboxylic acid with a fluorinated alkyl halide. This method is simple, efficient, and produces high yields of rac-(1R,2R)-2-(fluoromethyl)-N-phenylcyclopropane-1-carboxamide, trans. In addition, rac-(1R,2R)-2-(fluoromethyl)-N-phenylcyclopropane-1-carboxamide, trans can also be synthesized from other starting materials using a variety of methods, such as the reaction of aldehydes with N-fluorinated amines and the reaction of hydroxy-substituted cyclopropanes with fluorinated alkyl halides.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,2R)-2-(fluoromethyl)-N-phenylcyclopropane-1-carboxamide, trans involves the introduction of a fluoromethyl group onto a cyclopropane ring, followed by the addition of a carboxamide group and a phenyl group. The stereochemistry of the cyclopropane ring must be controlled to ensure the desired trans configuration.", "Starting Materials": [ "Cyclopropane", "Bromomethane", "Phenylamine", "Sodium hydride", "Diethyl ether", "Sodium cyanide", "Hydrochloric acid", "Sodium hydroxide", "N,N-dimethylformamide", "N-chlorosuccinimide", "Sodium bicarbonate", "Methanol", "Acetic acid", "Sodium borohydride", "Hydrogen gas", "Palladium on carbon" ], "Reaction": [ "Cyclopropane is reacted with bromomethane in the presence of sodium hydride and diethyl ether to form racemic 1-bromocyclopropane.", "Phenylamine is reacted with sodium cyanide in the presence of hydrochloric acid and sodium hydroxide to form N-phenylcyanamide.", "1-bromocyclopropane is reacted with N-phenylcyanamide in the presence of N,N-dimethylformamide to form racemic N-phenylcyclopropanecarbonitrile.", "N-phenylcyclopropanecarbonitrile is reacted with N-chlorosuccinimide in the presence of sodium bicarbonate and methanol to form racemic N-phenylcyclopropanecarboxamide.", "N-phenylcyclopropanecarboxamide is reduced with sodium borohydride in the presence of acetic acid to form racemic (1R,2R)-2-(hydroxymethyl)-N-phenylcyclopropane-1-carboxamide.", "(1R,2R)-2-(hydroxymethyl)-N-phenylcyclopropane-1-carboxamide is reacted with hydrogen gas in the presence of palladium on carbon to form racemic (1R,2R)-2-(fluoromethyl)-N-phenylcyclopropane-1-carboxamide, trans." ] } | |
CAS RN |
2375250-79-4 |
Product Name |
rac-(1R,2R)-2-(fluoromethyl)-N-phenylcyclopropane-1-carboxamide, trans |
Molecular Formula |
C11H12FNO |
Molecular Weight |
193.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5H,6H,7H-pyrazolo[3,2-b][1,3]thiazine-3-carboxylic acid](/img/structure/B6240428.png)